N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-5-nitrobenzenesulfonamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-methyl-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C17H18N6O5S/c1-3-28-15-8-6-13(7-9-15)22-17(19-20-21-22)11-18-29(26,27)16-10-14(23(24)25)5-4-12(16)2/h4-10,18H,3,11H2,1-2H3
• InChI Key: GAMVBXMKTPINSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=C(C=CC(=C3)[N+](=O)[O-])C
• Molecular Formula: C17H18N6O5S
• Molecular Weight: 418.4 g/mol

Description

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-5-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C17H18N6O5S and its molecular weight is 418.43. The purity is usually 95%.
BenchChem offers high-quality N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-5-nitrobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methyl-5-nitrobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Sulfonamide derivatives have been extensively studied for their synthesis and structural characterization, providing a foundation for understanding their chemical properties and potential applications. For instance, studies on the synthesis, characterization, and computational analysis of newly synthesized sulfonamide molecules highlight the importance of spectroscopic tools and computational methods in elucidating compound structures and interactions (Murthy et al., 2018).

Molecular Docking and Bioassay Studies

• Research on the synthesis and crystal structure of sulfonamide derivatives, followed by molecular docking and bioassay studies, demonstrates the compounds' potential as cyclooxygenase-2 inhibitors. These studies underline the utility of X-ray crystallography and molecular docking in exploring the biological activities and interactions of sulfonamide derivatives within target enzyme active sites (Al-Hourani et al., 2016).

Anticancer Activity

• Some sulfonamide derivatives have been synthesized and evaluated for their antiproliferative and apoptotic activities against human tumor cell lines, indicating potential applications in anticancer research. Preliminary pharmacological studies on these compounds reveal significant activities, suggesting their role as promising leads for developing new anticancer agents (Abbassi et al., 2014).

Antihypertensive and Diuretic Potential

• Research into the synthesis and pharmacological evaluation of sulfonamide derivatives for antihypertensive and diuretic activities highlights their potential in addressing cardiovascular diseases. Such studies provide insights into the structure-activity relationships that govern the biological efficacy of these compounds, guiding the development of therapeutic agents (Rahman et al., 2014).